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Compound of Interest

Compound Name: Methyl 3-formylbenzoate

Cat. No.: B109038 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

methyl 3-formylbenzoate. The information is presented to support research, development,

and quality control activities involving this compound. All quantitative data are summarized for

clarity, and detailed experimental protocols are provided for the determination of key physical

characteristics.

Core Physical and Chemical Properties
Methyl 3-formylbenzoate is an organic compound that is a derivative of benzoic acid. It

features both a methyl ester and a formyl (aldehyde) functional group attached to the benzene

ring at the 1 and 3 positions, respectively. These functional groups make it a useful

intermediate in the synthesis of more complex molecules.

Data Summary
The table below summarizes the key physical and chemical properties of methyl 3-
formylbenzoate.
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Property Value Source(s)

Molecular Formula C₉H₈O₃ [1][2]

Molecular Weight 164.16 g/mol [1][2][3]

Appearance Solid [1]

Melting Point 48-52 °C [1]

59-63 °C (literature value) [1]

Boiling Point Not readily available

Density Not readily available

Solubility
Insoluble in water; Soluble in

ethanol
[4]

CAS Number 52178-50-4 [1][2][4][5]

Experimental Protocols
The following sections detail the standard laboratory procedures for determining the primary

physical properties of methyl 3-formylbenzoate.

Determination of Melting Point
Objective: To determine the temperature range over which methyl 3-formylbenzoate
transitions from a solid to a liquid state.

Methodology:

Sample Preparation: A small amount of dry, powdered methyl 3-formylbenzoate is loaded

into a capillary tube to a height of 2-3 mm. The tube is then tapped gently to pack the sample

at the bottom.

Apparatus Setup: The capillary tube is placed in a melting point apparatus. The apparatus is

heated at a steady and slow rate, typically 1-2 °C per minute, as the temperature

approaches the expected melting point.
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Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample becomes a clear

liquid is recorded as the end of the melting range.

Purity Indication: A sharp melting range (typically 1-2 °C) is indicative of a high-purity sample.

A broad melting range suggests the presence of impurities.

Determination of Solubility
Objective: To qualitatively assess the solubility of methyl 3-formylbenzoate in various

solvents.

Methodology:

Sample and Solvent Preparation: Approximately 10-20 mg of methyl 3-formylbenzoate is

placed into a clean, dry test tube.

Solvent Addition: A small volume (e.g., 1 mL) of the test solvent (e.g., water, ethanol) is

added to the test tube.

Mixing and Observation: The mixture is agitated vigorously for 1-2 minutes. The sample is

observed to determine if it has dissolved completely, partially, or not at all.

Classification:

Soluble: The solid completely disappears, forming a clear solution.

Partially Soluble: Some of the solid dissolves, but a noticeable amount remains.

Insoluble: The solid does not appear to dissolve at all.

Logical Workflow Visualization
The following diagram illustrates a common and logical synthetic route to methyl 3-
formylbenzoate, the Fischer-Speier esterification of 3-formylbenzoic acid. This process is

fundamental in organic synthesis for the preparation of esters from carboxylic acids and

alcohols.
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Caption: Synthetic workflow for methyl 3-formylbenzoate via Fischer esterification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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